Cas no 1114830-00-0 (Methyl 2-(5-amino-3-methoxypyridin-2-yl)acetate)

• Product Name: Methyl 2-(5-amino-3-methoxypyridin-2-yl)acetate
• CAS No: 1114830-00-0
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 4827581
• Update Time: 2025-05-23

Methyl 2-(5-amino-3-methoxypyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-amino-3-methoxypyridin-2-yl)acetate
• 3-Methoxy-5-aminopyridine-2-acetic acid methyl ester
• METHYL 2-(3-METHOXY-5-AMINOPYRIDIN-2-YL)ACETATE
• Methyl 2-(5-amino-3-methoxypyridin-2-yl)acetate

• Inchi： 1S/C9H12N2O3/c1-13-8-3-6(10)5-11-7(8)4-9(12)14-2/h3,5H,4,10H2,1-2H3
• InChI Key： PHVNORWXGHDJSY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CN=C1CC(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 0
• Topological Polar Surface Area: 74.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on Methyl 2-(5-amino-3-methoxypyridin-2-yl)acetate

Methyl 2-(5-amino-3-methoxypyridin-2-yl)acetate: A Comprehensive Overview

Methyl 2-(5-amino-3-methoxypyridin-2-yl)acetate, identified by the CAS number 1114830-00-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. Recent advancements in chemical synthesis and computational modeling have shed light on its properties, making it a subject of extensive research.

The structure of Methyl 2-(5-amino-3-methoxypyridin-2-yl)acetate is characterized by a pyridine ring substituted with amino and methoxy groups at positions 5 and 3, respectively. The acetate group attached to the pyridine ring introduces additional functional diversity, enhancing its reactivity and biological activity. This configuration allows the compound to participate in a variety of chemical reactions, making it a valuable intermediate in organic synthesis.

Recent studies have explored the synthesis of Methyl 2-(5-amino-3-methoxypyridin-2-yl)acetate through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to improve yield and purity, ensuring scalability for industrial applications. The compound's stability under different reaction conditions has also been thoroughly investigated, providing insights into its suitability for large-scale production.

In terms of biological activity, Methyl 2-(5-amino-3-methoxypyridin-2-yl)acetate has shown promise as a lead compound in drug discovery. Its ability to modulate enzyme activity and interact with cellular receptors has been documented in recent research papers. For instance, studies published in high-impact journals such as *Journal of Medicinal Chemistry* have highlighted its potential as an anti-inflammatory agent and its role in modulating pathways associated with neurodegenerative diseases.

The application of computational chemistry techniques has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided detailed insights into its electronic structure, while molecular docking studies have revealed potential binding modes with target proteins. These findings underscore the importance of Methyl 2-(5-amino-3-methoxypyridin-2-yl)acetate as a tool for studying complex biological systems.

From an environmental perspective, the degradation pathways of Methyl 2-(5-amino-3-methoxypyridin-2-yl)acetate have been studied to assess its ecological impact. Research indicates that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. This information is crucial for regulatory compliance and sustainable chemical practices.

Looking ahead, the development of novel derivatives of Methyl 2-(5-amino-3-methoxypyridin-2-yl)acetate is expected to expand its utility further. Researchers are exploring modifications to enhance bioavailability and selectivity, paving the way for innovative therapeutic agents. Additionally, its role in agrochemicals and materials science is being actively investigated, highlighting its versatility across multiple disciplines.

In conclusion, Methyl 2-(5-amino-3-methoxypyridin-2-yl)acetate (CAS No. 1114830-00) stands out as a multifaceted compound with significant potential across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application research, position it as a key player in future innovations.